Cas no 13731-83-4 (2,3-dimethylterephthalic Acid)

• Product Name: 2,3-dimethylterephthalic Acid
• CAS No: 13731-83-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2915018
• PubChem ID: 168307
• Update Time: 2025-04-21

2,3-dimethylterephthalic Acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL128319
• 2,3-dimethylbenzene-1,4-dicarboxylic acid
• DTXSID90865180
• 2,3-dimethylterephthalic Acid
• 13731-83-4
• dimethylterephthalic acid

• Inchi： 1S/C10H10O4/c1-5-6(2)8(10(13)14)4-3-7(5)9(11)12/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： RYRZSXJVEILFRR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C(=O)O)C(C)=C1C)=O

Computed Properties

• Exact Mass: 194.05790880Da
• Monoisotopic Mass: 194.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų